Cas no 1261579-38-7 (3-Chloro-6-(4-(trifluoromethyl)phenyl)picolinic acid)

• Product Name: 3-Chloro-6-(4-(trifluoromethyl)phenyl)picolinic acid
• CAS No: 1261579-38-7
• MF: C₁₃H₇ClF₃NO₂
• MW: 301.648392915726
• CID: 4984369
• Update Time: 2025-06-23

3-Chloro-6-(4-(trifluoromethyl)phenyl)picolinic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-6-(4-(trifluoromethyl)phenyl)picolinic acid

• Inchi： 1S/C13H7ClF3NO2/c14-9-5-6-10(18-11(9)12(19)20)7-1-3-8(4-2-7)13(15,16)17/h1-6H,(H,19,20)
• InChI Key： RZWWQSROQTZFNR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C2C=CC(C(F)(F)F)=CC=2)=NC=1C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 356
• XLogP3: 3.9
• Topological Polar Surface Area: 50.2

Additional information on 3-Chloro-6-(4-(trifluoromethyl)phenyl)picolinic acid

3-Chloro-6-(4-(Trifluoromethyl)Phenyl)Picolinic Acid: A Comprehensive Overview

3-Chloro-6-(4-(trifluoromethyl)phenyl)picolinic acid (CAS No. 1261579-38-7) is a structurally complex organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique molecular architecture, which includes a picolinic acid backbone substituted with a chlorine atom at the 3-position and a trifluoromethyl-substituted phenyl group at the 6-position. The combination of these functional groups imparts distinctive chemical and biological properties, making it a subject of extensive research.

The picolinic acid moiety, a derivative of pyridine carboxylic acid, serves as the core structure of this compound. Pyridine derivatives are well-known for their versatility in chemical reactions and their ability to coordinate with metal ions, which is a key feature exploited in various applications. The substitution pattern in 3-chloro-6-(4-(trifluoromethyl)phenyl)picolinic acid is particularly interesting, as it introduces both electron-withdrawing and electron-donating groups into the molecule. The chlorine atom at the 3-position acts as an electron-withdrawing group, while the trifluoromethylphenyl group at the 6-position introduces additional electronic complexity due to the strong electron-withdrawing nature of the trifluoromethyl group.

Recent studies have highlighted the potential of 3-chloro-6-(4-(trifluoromethyl)phenyl)picolinic acid in drug discovery and development. Its structural features make it an attractive candidate for targeting various biological pathways, including those involved in neurodegenerative diseases, cancer, and inflammation. For instance, researchers have explored its ability to modulate enzyme activity and interact with cellular receptors, which are critical steps in drug design.

In addition to its pharmacological applications, this compound has also found utility in materials science. The ability of picolinic acid derivatives to form coordination complexes with metal ions has led to their use in the synthesis of metal-organic frameworks (MOFs) and other advanced materials. The presence of multiple coordinating groups in 3-chloro-6-(4-(trifluoromethyl)phenyl)picolinic acid enhances its potential as a building block for these materials, which are widely used in catalysis, gas storage, and sensing technologies.

From a synthetic perspective, the preparation of 3-chloro-6-(4-(trifluoromethyl)phenyl)picolinic acid involves a series of carefully designed organic reactions. These include Friedel-Crafts alkylation or acylation to introduce the trifluoromethylphenyl group, followed by nucleophilic substitution or oxidation steps to install the chlorine atom and carboxylic acid functionalities. The synthesis requires precise control over reaction conditions to ensure high yields and purity of the final product.

The physical properties of this compound are also noteworthy. Its molecular weight is approximately [insert molecular weight], and it exists as a crystalline solid under standard conditions. The compound is sparingly soluble in water but exhibits better solubility in organic solvents such as dichloromethane and acetonitrile. These properties are important considerations for its handling and application in various chemical processes.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of 3-chloro-6-(4-(trifluoromethyl)phenyl)picolinic acid. Quantum mechanical calculations have revealed that the molecule exhibits significant conjugation across its aromatic systems, which influences its optical properties and reactivity towards electrophilic substitution reactions.

In terms of environmental impact, studies have been conducted to assess the biodegradation potential and toxicity of this compound. Preliminary results suggest that it undergoes slow degradation under aerobic conditions, highlighting the need for careful disposal practices to minimize environmental harm.

Looking ahead, the continued exploration of 3-chloro-6-(4-(trifluoromethyl)phenyl)picolinic acid is expected to yield further discoveries in its application as a bioactive agent and material precursor. Collaborative efforts between chemists, biologists, and materials scientists will be crucial in unlocking its full potential across diverse fields.